Cas no 1806000-57-6 (4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine)

4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, combining difluoromethyl, hydroxy, nitro, and trifluoromethoxy functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances lipophilicity and metabolic stability, while the nitro and hydroxy groups offer reactivity for further functionalization. Its precise molecular architecture enables applications in the development of bioactive compounds, particularly where fluorinated motifs are critical for activity. The compound’s high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.

4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine structure

1806000-57-6 structure

Product Name:4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine

CAS No:1806000-57-6

MF:C₇H₃F₅N₂O₄

MW:274.101739168167

CID:4830160

Update Time:2025-06-29

4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H3F5N2O4/c8-5(9)3-2(18-7(10,11)12)1-13-6(4(3)15)14(16)17/h1,5,15H
- InChI Key： COVQYCXYFLKVRN-UHFFFAOYSA-N
- SMILES： FC(C1=C(C([N+](=O)[O-])=NC=C1OC(F)(F)F)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 307
XLogP3: 3
Topological Polar Surface Area: 88.2

4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029097948-1g	4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine	1806000-57-6	97%	1g	$1,490.00	2022-04-01

4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine Related Literature

1. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
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Additional information on 4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine

4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806000-57-6) is a highly specialized pyridine derivative with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and agrochemicals due to its potential applications as a bioactive agent. The molecule's structure, characterized by the presence of a difluoromethyl group, a hydroxyl group, a nitro group, and a trifluoromethoxy group, contributes to its distinctive reactivity and selectivity in various chemical and biological systems.

Recent studies have highlighted the importance of 4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine in the development of novel agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a promising candidate for pest control applications. Researchers have also explored its potential as an intermediate in the synthesis of more complex bioactive molecules, particularly in the pharmaceutical industry.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The introduction of the difluoromethyl group and the trifluoromethoxy group is typically achieved through fluorination reactions, which are critical for establishing the compound's unique electronic properties. These groups enhance the molecule's stability and reactivity, making it suitable for use in harsh chemical environments.

In terms of biological activity, 4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine has shown remarkable selectivity towards specific targets in cellular assays. Its hydroxyl group plays a pivotal role in hydrogen bonding interactions, which are essential for its bioavailability and efficacy. Additionally, the nitro group contributes to the compound's redox properties, enabling it to participate in various oxidation-reduction reactions within biological systems.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of 4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine. High-resolution molecular modeling has revealed that the compound's spatial arrangement significantly influences its binding affinity to target proteins. This understanding has paved the way for the rational design of derivatives with enhanced pharmacokinetic profiles.

The environmental impact of 4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine is another area of active research. Studies have focused on its degradation pathways under various environmental conditions, with particular emphasis on its persistence in soil and water systems. Preliminary findings suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its potential ecological footprint.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806000-57-6) represents a cutting-edge advancement in pyridine chemistry with diverse applications across multiple disciplines. Its unique structural features and bioactive properties make it a valuable tool for researchers seeking innovative solutions in agriculture, medicine, and beyond.